Cas no 2792201-42-2 (2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole)

• Product Name: 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole
• CAS No: 2792201-42-2
• MF: C₇H₅F₂NS
• MW: 173.18310713768
• CID: 5943852
• PubChem ID: 165657812
• Update Time: 2025-05-23

2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2792201-42-2
• EN300-37410828
• 2-(1,1-difluoroethyl)-4-ethynyl-1,3-thiazole
• 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole

• Inchi： 1S/C7H5F2NS/c1-3-5-4-11-6(10-5)7(2,8)9/h1,4H,2H3
• InChI Key： WBYMQKUKCLCVEF-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1C(C)(F)F

Computed Properties

• Exact Mass: 173.01107666g/mol
• Monoisotopic Mass: 173.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole

Introduction to 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole (CAS No. 2792201-42-2)

The compound 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole, identified by the CAS registry number CAS No. 2792201-42-2, is a heterocyclic organic compound with a unique structure and diverse applications. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of a difluoroethyl group at the 2-position and an ethynyl group at the 4-position imparts distinctive chemical properties to this molecule, making it a subject of interest in various fields of research and industry.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery and material science. The incorporation of fluorine atoms in the structure of this compound enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the ethynyl group introduces reactivity that can be exploited in click chemistry reactions, further expanding its utility in synthetic chemistry.

The synthesis of 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring. Researchers have developed efficient methods to construct this heterocycle using various coupling reactions and cyclization techniques. The use of transition metal catalysts has significantly improved the yield and purity of this compound, enabling its large-scale production for commercial purposes.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in solution-based reactions. The compound also demonstrates moderate thermal stability, which is advantageous for its application in high-temperature environments.

The application of CAS No. 2792201-42-2 spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool in drug design.

In material science, this compound has been explored as a precursor for advanced materials such as polymers and coatings. Its unique electronic properties contribute to the development of high-performance materials with tailored functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of thiazole derivatives. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups like fluorine enhances the electrophilic character of the thiazole ring, facilitating nucleophilic attacks in substitution reactions.

The environmental impact of this compound has also been a topic of interest among researchers. Studies indicate that under certain conditions, it undergoes biodegradation through enzymatic pathways, reducing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 2-(1,1-Difluoroethyl)-4-ethynyl-1,3-thiazole (CAS No. 2792201-42-2) is a versatile compound with significant potential across various scientific disciplines. Its unique chemical properties and diverse applications make it an essential component in modern research and industry.